BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Diclofenac
Isopropyl Ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diclofenac isopropy! ester

Cat. No.: B602264

This technical guide provides a comprehensive overview of the molecular characteristics of
diclofenac isopropyl ester, a significant derivative of the widely used non-steroidal anti-
inflammatory drug (NSAID), diclofenac. This document is intended for researchers, scientists,
and professionals in the field of drug development, offering detailed information on its structure,
weight, and other physicochemical properties.

Molecular Structure and Identity

Diclofenac isopropyl ester is chemically designated as propan-2-yl 2-[2-(2,6-
dichloroanilino)phenyl]acetate.[1][2] Its structure consists of the core diclofenac molecule,
characterized by a phenylacetic acid group substituted with a 2-(2,6-dichloroanilino) moiety,
which is esterified with an isopropyl group.[1] This esterification is a key modification of the
parent drug.

The canonical SMILES representation of the molecule is
CC(C)OC(=0)CC1=CC=CC=CINC2=C(C=CC=C2CIHCL[1][314]
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Physicochemical

Properties

The molecular formula of diclofenac isopropyl ester is C17H17CI2NO2.[1][2][5][6] This

composition results in a distinct set of physicochemical properties that are crucial for its

behavior in biological systems. A summary of its key molecular weight and mass parameters is

provided in the table below.

Property Value Reference(s)
Molecular Weight 338.23 g/mol 315171181
Exact Mass 337.0636342 Da [1][2]

Monoisotopic Mass

337.0636342 Da

[1](21[4]

CAS Number

66370-79-4

[LI(3]E5106]18]
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Experimental Protocols

Due to the proprietary and varied nature of synthesis and analysis of specific drug derivatives,
detailed experimental protocols are not publicly available in a standardized format. However,
the characterization of diclofenac isopropyl ester typically involves a suite of standard
analytical techniques to confirm its identity and purity. These methods are foundational in drug

development and quality control.

A general workflow for the characterization of a synthesized batch of diclofenac isopropyl

ester would logically include the following steps:

Synthesis & Purification
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While specific experimental parameters would be proprietary to the manufacturing or research
entity, the general methodologies for these analytical techniques are well-established in the
scientific literature. For instance, High-Performance Liquid Chromatography (HPLC) would be
employed to determine the purity of the compound, while Nuclear Magnetic Resonance (NMR)
and Mass Spectrometry (MS) would be used to confirm its molecular structure and weight.

Signaling Pathways

As a derivative of diclofenac, diclofenac isopropyl ester is expected to share a similar
mechanism of action, primarily the inhibition of cyclooxygenase (COX) enzymes. The parent
compound, diclofenac, is a non-selective inhibitor of both COX-1 and COX-2. These enzymes
are key to the inflammatory signaling pathway, as they are responsible for the conversion of
arachidonic acid into prostaglandins. Prostaglandins are lipid compounds that mediate
inflammation, pain, and fever. By inhibiting COX enzymes, diclofenac and its derivatives reduce
the production of prostaglandins, thereby exerting their anti-inflammatory and analgesic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Diclofenac Isopropyl
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602264+#diclofenac-isopropyl-ester-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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